Cas no 16621-40-2 (1-(ethylsulfanyl)propane-2-thiol)

1-(ethylsulfanyl)propane-2-thiol structure

16621-40-2 structure

Product Name:1-(ethylsulfanyl)propane-2-thiol

CAS No:16621-40-2

MF:C₅H₁₂S₂

MW:136.278779029846

CID:6192780

PubChem ID:10630545

Update Time:2024-01-11

1-(ethylsulfanyl)propane-2-thiol Chemical and Physical Properties

Names and Identifiers

- 1-(ethylsulfanyl)propane-2-thiol
- SCHEMBL11570715
- EN300-1288668
- 16621-40-2
- Inchi： 1S/C5H12S2/c1-3-7-4-5(2)6/h5-6H,3-4H2,1-2H3
- InChI Key： PYUNQQXZACTJIY-UHFFFAOYSA-N
- SMILES： S(CC)CC(C)S

Computed Properties

Exact Mass: 136.03804273g/mol
Monoisotopic Mass: 136.03804273g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 37.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 26.3Å²

1-(ethylsulfanyl)propane-2-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1288668-1.0g	1-(ethylsulfanyl)propane-2-thiol	16621-40-2		1g	$0.0	2023-06-07
Enamine	EN300-1288668-50mg	1-(ethylsulfanyl)propane-2-thiol	16621-40-2		50mg	$528.0	2023-10-01
Enamine	EN300-1288668-100mg	1-(ethylsulfanyl)propane-2-thiol	16621-40-2		100mg	$553.0	2023-10-01
Enamine	EN300-1288668-250mg	1-(ethylsulfanyl)propane-2-thiol	16621-40-2		250mg	$579.0	2023-10-01
Enamine	EN300-1288668-500mg	1-(ethylsulfanyl)propane-2-thiol	16621-40-2		500mg	$603.0	2023-10-01
Enamine	EN300-1288668-1000mg	1-(ethylsulfanyl)propane-2-thiol	16621-40-2		1000mg	$628.0	2023-10-01
Enamine	EN300-1288668-2500mg	1-(ethylsulfanyl)propane-2-thiol	16621-40-2		2500mg	$1230.0	2023-10-01
Enamine	EN300-1288668-5000mg	1-(ethylsulfanyl)propane-2-thiol	16621-40-2		5000mg	$1821.0	2023-10-01
Enamine	EN300-1288668-10000mg	1-(ethylsulfanyl)propane-2-thiol	16621-40-2		10000mg	$2701.0	2023-10-01

1-(ethylsulfanyl)propane-2-thiol Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

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